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Compound of Interest

Compound Name: S-14506

Cat. No.: B148235 Get Quote

Application Notes and Protocols: S-14506
For Researchers, Scientists, and Drug Development Professionals

Product Information
Product Name: S-14506 (also available as S-14506 Hydrochloride)

IUPAC Name: 4-Fluoro-N-{2-[4-(7-methoxynaphthalen-1-yl)piperazin-1-yl]ethyl}benzamide

CAS Number: 135722-25-7

Molecular Formula: C₂₄H₂₆FN₃O₂

Molecular Weight: 407.49 g/mol

Description: S-14506 is a potent and selective 5-HT1A receptor full agonist.[1][2] It also exhibits

dopamine D2 receptor antagonist properties.[2] This compound is under investigation for its

potential anxiolytic effects.[2] S-14506 is typically supplied as a solid.

Storage and Stability
Proper storage of S-14506 is critical to maintain its integrity and activity for research

applications. The following storage conditions are recommended based on available data.

Table 1: Recommended Storage Conditions and Stability
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Form
Storage
Temperature

Stability Notes

Solid (as received) -20°C ≥ 4 years
Protect from light and

moisture.

Stock Solution in

DMSO
-20°C or -80°C Undetermined

Aliquot to avoid

repeated freeze-thaw

cycles.

Recommended for

short to medium-term

storage.

Aqueous Solutions Not Recommended Unstable

Avoid long-term

storage of aqueous

dilutions. Prepare

fresh for each

experiment.

Reconstitution and Solution Preparation
The solubility of S-14506 can vary depending on the salt form (free base vs. hydrochloride) and

the solvent. The hydrochloride salt generally offers improved solubility in aqueous solutions.[3]

Table 2: Solubility Data for S-14506 Hydrochloride
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Solvent Solubility
Concentration
(approx.)

Notes

DMSO Up to 200 mg/mL ~450 mM

Sonication may be

required to achieve

maximum solubility.[4]

Ethanol < 1 mg/mL to 10 mM < 2.45 mM to 10 mM

Sources vary;

considered slightly

soluble to insoluble.[1]

[4]

Aqueous Buffers (e.g.,

PBS)
Sparingly soluble Not well characterized

Direct dissolution in

aqueous buffers is not

recommended for high

concentrations.

Protocol for Preparing a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of S-14506 hydrochloride in

DMSO.

Materials:

S-14506 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Sonicator (optional)

Procedure:
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Pre-weigh: Accurately weigh the desired amount of S-14506 hydrochloride powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh out 44.4 g of S-14506 HCl

(Molecular Weight: 443.95 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

S-14506 hydrochloride powder.

Dissolution: Vortex the mixture thoroughly for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.[4]

Aliquoting: Once the solution is clear and all solid has dissolved, aliquot the stock solution

into smaller, single-use volumes in sterile, amber microcentrifuge tubes. This will minimize

contamination and degradation from repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C.

Protocol for Preparing Working Solutions
For most in vitro assays, the high-concentration DMSO stock solution will need to be further

diluted in an appropriate aqueous buffer or cell culture medium.

Important Considerations:

The final concentration of DMSO in the assay should be kept to a minimum (typically <0.5%)

to avoid solvent-induced artifacts.

Due to the poor aqueous solubility of S-14506, it is crucial to ensure that the compound does

not precipitate upon dilution. Perform a serial dilution to prepare the final working

concentration.

Procedure:

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

DMSO stock solution in the desired aqueous buffer or medium.

Final Dilution: Add the appropriate volume of the intermediate dilution or the stock solution to

the final assay volume to achieve the desired working concentration.
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Mixing: Mix gently but thoroughly by pipetting or inverting the tube.

Use Immediately: It is recommended to use the freshly prepared aqueous working solutions

immediately. Do not store aqueous solutions for extended periods.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the reconstitution and preparation of

working solutions of S-14506.
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Caption: Workflow for S-14506 Reconstitution and Dilution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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